3-(4-(Benzyloxy)phenyl)isoxazole-5-carboxylic acid

• Molecular Formula: C17H13NO4
• Molecular Weight: 295.29 g/mol
• IUPAC Name: 3-(4-phenylmethoxyphenyl)-1,2-oxazole-5-carboxylic acid
• InChI: InChI=1S/C17H13NO4/c19-17(20)16-10-15(18-22-16)13-6-8-14(9-7-13)21-11-12-4-2-1-3-5-12/h1-10H,11H2,(H,19,20)
• InChI Key: IKUDKSQIJZJZSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=NOC(=C3)C(=O)O

Description

3-(4-(Benzyloxy)phenyl)isoxazole-5-carboxylic acid is a useful research compound. Its molecular formula is C17H13NO4 and its molecular weight is 295.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To Ethyl 3-(4-(benzyloxy)phenyl)isoxazole-5-carboxylate (900 mg) in THF (18 ml), 1M aqueous solution of NaOH (13.9 ml) was added and the reaction mixture was stirred for 20 minutes. It was acidified with 1 Molar hydrochloric acid and extracted with ethyl acetate. Organic layer was collected and dried over Na2SO4 and concentrated to obtain pale yellow solid, which was crystallized using EtOAc—petroleum ether to obtain the title compound as off white solid. Yield: 765 mg (93%); MS (ES+): m/z 296 (M+1); 1H NMR (DMSO-d6; 300 MHz): δ 7.91 (d, 2H), 7.73 (s, 1H), 7:34-7.48 (m, 5H), 7.17 (d, 2H), 5.19 (s, 2H).